5-[(3,4-dichlorobenzyl)oxy]-N-[(2Z)-5-(methoxymethyl)-1,3,4-thiadiazol-2(3H)-ylidene]-4-oxo-4H-pyran-2-carboxamide

• Molecular Formula: C17H13Cl2N3O5S
• Molecular Weight: 442.3 g/mol
• IUPAC Name: 5-[(3,4-dichlorophenyl)methoxy]-N-[5-(methoxymethyl)-1,3,4-thiadiazol-2-yl]-4-oxopyran-2-carboxamide
• InChI: InChI=1S/C17H13Cl2N3O5S/c1-25-8-15-21-22-17(28-15)20-16(24)13-5-12(23)14(7-27-13)26-6-9-2-3-10(18)11(19)4-9/h2-5,7H,6,8H2,1H3,(H,20,22,24)
• InChI Key: FBDHIRMLRUWPMA-UHFFFAOYSA-N
• Canonical SMILES: COCC1=NN=C(S1)NC(=O)C2=CC(=O)C(=CO2)OCC3=CC(=C(C=C3)Cl)Cl

Description

This compound is a mouthful, but let’s break it down It consists of several functional groups, including dichlorobenzyl, thiadiazole, and pyranone

Name: 5-[(3,4-dichlorobenzyl)oxy]-N-[(2Z)-5-(methoxymethyl)-1,3,4-thiadiazol-2(3H)-ylidene]-4-oxo-4H-pyran-2-carboxamide

Purpose: This compound likely has interesting biological properties due to its complex structure.

Preparation Methods

Synthetic Routes:

Friedel-Crafts Acylation:

Thiadiazole Formation:

Pyranone Formation:

Industrial Production:

• Industrial-scale production methods are proprietary and may involve multistep processes.
• Companies often optimize routes for efficiency, yield, and safety.

Chemical Reactions Analysis

Reactivity: The compound may undergo various reactions

Common Reagents and Conditions:

Scientific Research Applications

Mechanism of Action

Targets: Identify molecular targets (e.g., enzymes, receptors) affected by the compound.

Pathways: Investigate signaling pathways influenced by its interactions.

Comparison with Similar Compounds

Similar Compounds:

Uniqueness: Highlight the distinct features of our compound.

Remember, this compound’s complexity opens up exciting research avenues